Cas no 89827-85-0 (1,4-Naphthalenedione, 2,6-dimethoxy-8-methyl-)

• Product name: 1,4-Naphthalenedione, 2,6-dimethoxy-8-methyl-
• CAS No: 89827-85-0
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• CID: 587910
• PubChem ID: 71326426

1,4-Naphthalenedione, 2,6-dimethoxy-8-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 2,6-dimethoxy-8-methyl-
• 2,6-dimethoxy-8-methylnaphthalene-1,4-dione
• 89827-85-0
• DTXSID20755626

• Inchi： InChI=1S/C13H12O4/c1-7-4-8(16-2)5-9-10(14)6-11(17-3)13(15)12(7)9/h4-6H,1-3H3
• InChI Key： NRHUAUWPKZKUGR-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC2=C1C(=O)C(=CC2=O)OC)OC

Computed Properties

• Exact Mass: 232.07355886g/mol
• Monoisotopic Mass: 232.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 2